![molecular formula C16H20N4O3S B3814596 1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine](/img/structure/B3814596.png)
1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine
Overview
Description
1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine, also known as MPSP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperazine derivative and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. This compound has also been found to modulate the activity of the MAPK and NF-κB signaling pathways, which are involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, and to reduce the expression of inflammatory cytokines, such as TNF-α and IL-6. This compound has also been found to exhibit antioxidant properties, which may help to protect cells from oxidative damage. In addition, this compound has been found to inhibit the growth and proliferation of certain cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine in lab experiments is its ability to inhibit the activity of certain enzymes and modulate various signaling pathways. This makes it a useful tool for studying the mechanisms of inflammation and cell survival. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments. It is important to carefully evaluate the dose and duration of this compound treatment in order to minimize any potential toxicity.
Future Directions
There are several future directions for research on 1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine. One area of interest is the development of novel this compound derivatives with improved efficacy and reduced toxicity. Another area of interest is the exploration of the potential therapeutic applications of this compound in various diseases, such as cancer and inflammatory disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other signaling pathways.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in scientific research. Its ability to inhibit certain enzymes and modulate various signaling pathways makes it a useful tool for studying the mechanisms of inflammation and cell survival. While there are limitations to its use, careful evaluation of dose and duration can minimize potential toxicity. Future research on this compound may lead to the development of novel derivatives with improved efficacy and reduced toxicity, as well as the exploration of potential therapeutic applications in various diseases.
Scientific Research Applications
1-[(4-methylphenyl)sulfonyl]-4-[(3-methyl-1H-pyrazol-4-yl)carbonyl]piperazine has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. This compound has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.
properties
IUPAC Name |
[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-(5-methyl-1H-pyrazol-4-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-12-3-5-14(6-4-12)24(22,23)20-9-7-19(8-10-20)16(21)15-11-17-18-13(15)2/h3-6,11H,7-10H2,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URUMVUOCZUMLTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=C(NN=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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